molecular formula C14H30N2O B3049394 Tetradecanehydrazide CAS No. 20478-71-1

Tetradecanehydrazide

Cat. No.: B3049394
CAS No.: 20478-71-1
M. Wt: 242.4 g/mol
InChI Key: KXTZPAQXYKUVLD-UHFFFAOYSA-N
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Description

Tetradecanehydrazide is a useful research compound. Its molecular formula is C14H30N2O and its molecular weight is 242.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

20478-71-1

Molecular Formula

C14H30N2O

Molecular Weight

242.4 g/mol

IUPAC Name

tetradecanehydrazide

InChI

InChI=1S/C14H30N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(17)16-15/h2-13,15H2,1H3,(H,16,17)

InChI Key

KXTZPAQXYKUVLD-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCC(=O)NN

Canonical SMILES

CCCCCCCCCCCCCC(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine (1.9 mL, 0.058 mol) was added to a solution of methyl tetradecanoate (13.96 g, 0.058 mol) in methanol (300 mL) and the solution refluxed for 3 days. The mixture was allowed to cool and filtered to yield 6.17 g of a crystalline solid, m.p. 107°-111° C.
Quantity
1.9 mL
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reactant
Reaction Step One
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13.96 g
Type
reactant
Reaction Step One
Quantity
300 mL
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solvent
Reaction Step One

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